Cas no 1021060-89-8 (2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide)

• Product Name: 2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide
• CAS No: 1021060-89-8
• MF: C₁₇H₁₃FN₄OS
• MW: 340.374725103378
• CID: 5967513
• PubChem ID: 42111609
• Update Time: 2025-06-30

2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide
• Benzamide, 2-fluoro-N-[6-[(3-pyridinylmethyl)thio]-3-pyridazinyl]-
• 2-fluoro-N-(6-((pyridin-3-ylmethyl)thio)pyridazin-3-yl)benzamide
• AKOS024500873
• 2-fluoro-N-[6-(pyridin-3-ylmethylsulfanyl)pyridazin-3-yl]benzamide
• 1021060-89-8
• F5225-0221

• Inchi： 1S/C17H13FN4OS/c18-14-6-2-1-5-13(14)17(23)20-15-7-8-16(22-21-15)24-11-12-4-3-9-19-10-12/h1-10H,11H2,(H,20,21,23)
• InChI Key： LBYWSIWWLNUYBP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CN=C2)C=C1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 340.07941039g/mol
• Monoisotopic Mass: 340.07941039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 505.6±50.0 °C(Predicted)
• pka: 9.88±0.70(Predicted)

Additional information on 2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide

Introduction to 2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide (CAS No. 1021060-89-8)

The compound 2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide (CAS No. 1021060-89-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their role in drug design and development. The structure of this molecule incorporates a pyridazine ring system, which is known for its unique electronic properties and reactivity, making it an interesting target for further research.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of a fluorine atom in the structure of 2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide adds to its versatility, as fluorinated compounds are often associated with improved pharmacokinetic properties such as increased lipophilicity and enhanced bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyridazine ring system, the introduction of the sulfur-containing substituent, and the final coupling reaction to form the benzamide moiety. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for advanced applications.

One of the most promising areas of application for CAS No. 1021060-89-8 is in the field of oncology. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. The mechanism of action involves inhibition of key enzymes involved in cell cycle regulation, making it a valuable tool for further exploration in cancer research.

In addition to its therapeutic potential, 2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)benzamide has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible electronics and optoelectronic devices.

From a structural standpoint, the molecule's pyridazine core provides a rigid framework that enhances its stability and reactivity. The substitution pattern on the pyridazine ring, including the sulfur-containing group derived from pyridine, contributes to its distinct chemical behavior. This makes it an ideal candidate for further functionalization and modification to explore its full range of applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, interaction patterns with biological targets, and potential for further optimization. Such computational approaches are expected to play a crucial role in accelerating the development of this compound into a viable therapeutic agent.

In terms of safety and handling, CAS No. 1021060-89-8 must be treated with care due to its chemical reactivity. Proper storage conditions and handling procedures are essential to ensure both laboratory safety and product integrity. Researchers are advised to follow standard protocols for working with organic compounds, including the use of appropriate personal protective equipment and ventilation systems.

The discovery and characterization of 2-fluoro-N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin